![molecular formula C20H11ClFNO3 B2713292 N-(5-chloro-9-oxo-9H-xanthen-3-yl)-3-fluorobenzamide CAS No. 886149-01-5](/img/structure/B2713292.png)
N-(5-chloro-9-oxo-9H-xanthen-3-yl)-3-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Biological Activities and Pharmacological Effects
Xanthone Derivatives
Xanthones, including derivatives similar to N-(5-chloro-9-oxo-9H-xanthen-3-yl)-3-fluorobenzamide, have been studied for their significant biological and pharmacological activities. These compounds exhibit diverse biological effects, including antitumor activities, through modulation of various cellular targets. The structure-activity relationship studies of xanthones have highlighted their therapeutic potential in cancer therapy, with specific examples such as DMXAA and mangostins demonstrating effectiveness in preclinical models (Pinto, Sousa, & Nascimento, 2005).
Antimicrobial Applications
Synthesis and Antimicrobial Activity
The synthesis of fluorobenzamide derivatives, including structures bearing resemblance to this compound, has shown promising results against a range of microbial strains. Such compounds have been engineered for enhanced antimicrobial efficacy, indicating the critical role of the fluorine atom and specific structural motifs in their biological activity (Desai, Rajpara, & Joshi, 2013).
Chemical Synthesis and Reactivity
Fluoroamide-Directed C-H Fluorination
Research has explored the use of fluoroamides for the directed fluorination of C-H bonds, a method that enhances the synthesis of fluorinated compounds. This approach, using iron catalysis, demonstrates the utility of fluoroamides in selective fluorination reactions, offering a path to highly functionalized chemical entities with broad applications in drug development and materials science (Groendyke, AbuSalim, & Cook, 2016).
Properties
IUPAC Name |
N-(5-chloro-9-oxoxanthen-3-yl)-3-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11ClFNO3/c21-16-6-2-5-15-18(24)14-8-7-13(10-17(14)26-19(15)16)23-20(25)11-3-1-4-12(22)9-11/h1-10H,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIZVHJMODUNMKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)NC2=CC3=C(C=C2)C(=O)C4=C(O3)C(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11ClFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.